Cas no 1805658-13-2 (Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate
• CAS No: 1805658-13-2
• MF: C₁₁H₉F₂NO₃S
• MW: 273.255868673325
• CID: 4796291
• Update Time: 2025-06-27

Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate

• Inchi： 1S/C11H9F2NO3S/c1-2-16-10(15)7-4-9(18)8(17-11(12)13)3-6(7)5-14/h3-4,11,18H,2H2,1H3
• InChI Key： IHZPXJVYIZZCDF-UHFFFAOYSA-N
• SMILES： SC1=CC(C(=O)OCC)=C(C#N)C=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate

Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate: A Comprehensive Overview

Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate, also known by its CAS registry number CAS No. 1805658-13-2, is a complex organic compound with a diverse range of applications in various fields. This compound has garnered significant attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzoate backbone with substituents that include a cyano group, a difluoromethoxy group, and a mercapto group, each contributing to its distinctive reactivity and functionality.

The synthesis of Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate involves a series of carefully controlled reactions, often employing multi-step processes to achieve the desired product. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of catalytic systems and green solvents to minimize waste and improve yields. These developments are particularly important given the increasing demand for sustainable chemical manufacturing practices.

One of the most promising applications of this compound lies in the field of pharmacology. Studies have shown that Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate exhibits potential as a lead compound for drug development, particularly in the treatment of infectious diseases and cancer. Its ability to interact with specific biological targets makes it a valuable tool in medicinal chemistry. Recent research has focused on optimizing its bioavailability and reducing potential side effects through structural modifications.

In addition to its pharmaceutical applications, this compound has also found use in agrochemicals. Its ability to act as a fungicide or insecticide has been explored in several studies, with promising results indicating its effectiveness against various crop pests. The incorporation of fluorine atoms in its structure enhances its stability and bioactivity, making it a strong candidate for agricultural applications.

The electronic properties of Ethyl 2-cyano-4-difluoromethoxy-5-mercaptobenzoate make it an interesting material for use in electronic devices. Researchers have investigated its potential as an organic semiconductor or as a component in light-emitting diodes (LEDs). Recent breakthroughs in materials science have highlighted its ability to facilitate efficient charge transport, which is crucial for high-performance electronic devices.

From an analytical perspective, the compound's structure provides numerous opportunities for chemical modification and functionalization. Its versatility allows it to serve as a building block for more complex molecules, opening up avenues for innovation across multiple disciplines. The presence of multiple functional groups enables chemists to tailor its properties for specific applications, further enhancing its utility.

In conclusion, Ethyl 2-cyano-4-difluoromethoxy-5-merscapto-benzoate is a multifaceted compound with significant potential across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in both academic and industrial settings.